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Compound of Interest

Compound Name: 2-Hydroxy-5-nitronicotinic acid

Cat. No.: B1309875

This guide provides critical safety protocols and logistical procedures for the handling and
disposal of 2-Hydroxy-5-nitronicotinic acid (CAS No. 6854-07-5). The following information is
intended for researchers, scientists, and professionals in drug development to ensure safe
laboratory practices.

Hazard Summary: 2-Hydroxy-5-nitronicotinic acid is a chemical that can cause skin, eye,
and respiratory system irritation[1]. It is crucial to handle this compound with appropriate
personal protective equipment in a controlled environment to minimize exposure risks.

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent personal exposure. The following table summarizes
the required equipment.
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Recommended Personal Protective

Hazard Category Equipment (PPE)

Wear safety glasses with side shields or

chemical splash goggles meeting EN166 or
Eye Contact OSHA 29 CFR 1910.133 standards. A face

shield is recommended if there is a risk of

splashing or dust generation[2][3][4].

A chemical-resistant lab coat must be worn and
fully buttoned. Chemical-resistant gloves (e.qg.,
) nitrile) are required. Inspect gloves before use
Skin Contact _ _ _
and replace them immediately if
contaminated[2][4][5]. Fully enclosed shoes are

mandatory[4].

Handle the compound in a well-ventilated area,

preferably within a certified chemical fume hood,
Inhalation to minimize inhalation of dust[4][5][6]. If

engineering controls are insufficient, a NIOSH-

approved respirator is necessary[4].

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational protocol is essential for safe handling.
» Preparation and Engineering Controls:

o Designated Area: All handling of 2-Hydroxy-5-nitronicotinic acid should occur in a
designated area, such as a chemical fume hood[4].

o Ventilation: Ensure the fume hood is functioning correctly before starting any work[4].

o Gather Materials: Assemble all necessary equipment, including spatulas, weigh boats, and
appropriate waste containers, before handling the chemical[4].

e Donning PPE:
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o Put on all required PPE as detailed in the table above. Ensure gloves are inspected for
any defects before use[4].

e Handling the Compound:

o Weighing: To contain any dust, carefully weigh the powdered compound on a weigh boat
or paper inside the fume hood[4].

o Transfer: Use a spatula to transfer the solid. Avoid actions that could generate dust, such
as pouring from a height[4].

o General Conduct: Do not eat, drink, or smoke when handling the chemical[6]. Avoid all
personal contact, including inhalation[6].

o Post-Handling Procedures:
o Decontamination: Thoroughly clean any contaminated surfaces and equipment.

o Doffing PPE: Remove PPE in the correct order to prevent cross-contamination. Gloves
should be removed first, followed by the lab coat and eye protection[4].

o Hygiene: Wash hands and face thoroughly with soap and water after handling[2][6].
Disposal Plan
Proper disposal is a critical component of the chemical lifecycle.
» Waste Segregation and Collection:

o Solid Waste: All disposable materials contaminated with 2-Hydroxy-5-nitronicotinic acid
(e.g., gloves, weigh boats, paper towels) must be placed in a dedicated and clearly
labeled hazardous waste container[4][6].

» Container Management:
o Keep waste containers securely sealed when not in use[6].

e Regulatory Compliance:
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o Dispose of contents and containers in accordance with all applicable local, state, and
federal regulations[7][8]. Do not mix with other waste[8].
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Caption: Workflow for safely handling 2-Hydroxy-5-nitronicotinic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling 2-
Hydroxy-5-nitronicotinic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1309875#personal-protective-equipment-for-
handling-2-hydroxy-5-nitronicotinic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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